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9,9-Bis[4-(2-
Compound Name:
hydroxyethoxy)phenyl]fluorene

Cat. No.: B037463

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bisphenoxyethanolfluorene (BPEF) is a fluorene-based aromatic compound with increasing
significance in materials science, particularly in the synthesis of high-performance polymers.
This technical guide provides a comprehensive overview of the core physical properties of
BPEF, catering to the needs of researchers, scientists, and professionals in drug development
who may encounter this molecule in novel formulations or delivery systems. This document
outlines key physical data, details the experimental methodologies for their determination, and
presents a generalized workflow for the physical characterization of such compounds.

Core Physical Properties

Bisphenoxyethanolfluorene, identified by the CAS Number 117344-32-8, is a white crystalline
powder at room temperature.[1] Its chemical stability and specific optical and thermal properties
make it a valuable monomer for the synthesis of polymers with high refractive indices, excellent
thermal resistance, and transparency.[1][2][3][4]

Data Presentation

The quantitative physical properties of Bisphenoxyethanolfluorene are summarized in the table
below for easy reference and comparison.
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Property Value Units
IDENTIFIERS
CAS Number 117344-32-8
2-[4-[9-[4-(2-
IUPAC Name hydroxyethoxy)phenyl]fluoren-
9-yl]phenoxylethanol
9,9-Bis[4-(2-
Synonyms hydroxyethoxy)phenyl]fluorene
, BPEF
MOLECULAR
Molecular Formula C29H2604
Molecular Weight 438.51 g/mol
PHYSICAL
White to off-white crystalline
Appearance
powder
Melting Point 117 - 120 °C
Boiling Point 610.7 °C at 760 mmHg
Density 1.248 g/cm3
Flash Point 323.1 °C
SOLUBILITY
Water Insoluble

Organic Solvents

Soluble in toluene, anhydrous
ethanol, acetone, ethyl

acetate, and dichloromethane.

[5]16]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.organomation.com/nmr-sample-preparation-the-complete-guide
https://www.oecd.org/en/publications/test-no-103-boiling-point_9789264069541-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The following sections detail the standardized methodologies for determining the key physical
properties of solid organic compounds like Bisphenoxyethanolfluorene.

Melting Point Determination (Capillary Method)

The melting point of Bisphenoxyethanolfluorene is determined using the capillary tube method,
a technique widely recognized for its accuracy with crystalline solids. This method is
standardized by organizations such as ASTM (E324) and OECD (Guideline 102).[1][7][8][9]

Methodology:

Sample Preparation: A small amount of finely powdered, dry Bisphenoxyethanolfluorene is
packed into a thin-walled capillary tube, sealed at one end, to a height of 2-4 mm.

o Apparatus Setup: The capillary tube is placed in a heating block or an oil bath apparatus
equipped with a calibrated thermometer or a digital temperature sensor.

e Heating: The sample is heated at a slow, controlled rate, typically 1-2°C per minute, as the
temperature approaches the expected melting point.

o Observation: The temperature at which the substance first begins to melt (the first
appearance of liquid) and the temperature at which the entire sample becomes liquid are
recorded. The range between these two temperatures is the melting range. For a pure
substance, this range is typically narrow.

Boiling Point Determination

The boiling point is determined at a specified pressure, as it is a pressure-dependent property.
The OECD Guideline 103 describes several methods for this determination.[6][10][11][12]
Given the high boiling point of BPEF, methods such as differential scanning calorimetry or
dynamic methods are suitable. A simplified distillation method is described below.

Methodology:

o Apparatus: A small-scale distillation apparatus is assembled, consisting of a distillation flask,
a condenser, a receiving flask, and a calibrated thermometer.
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» Procedure: A sample of Bisphenoxyethanolfluorene is placed in the distillation flask. The
apparatus is heated, and the temperature is monitored.

o Measurement: The boiling point is the temperature at which the vapor pressure of the liquid
equals the surrounding atmospheric pressure, observed as a steady temperature of the
vapor during distillation. The atmospheric pressure should be recorded simultaneously.

Solubility Determination

The solubility of Bisphenoxyethanolfluorene in various solvents is a key parameter for its
application in synthesis and formulation. The OECD Guideline 105 provides a framework for
testing water solubility.[10][13][14][15] For organic solvents, a qualitative or quantitative
assessment can be performed.

Methodology (Qualitative):

o Sample Preparation: A small, measured amount of Bisphenoxyethanolfluorene (e.g., 10 mg)
is placed in a test tube.

e Solvent Addition: A measured volume of the solvent (e.g., 1 mL) is added to the test tube.

o Observation: The mixture is agitated at a constant temperature. Visual observation
determines if the solid dissolves completely. If it dissolves, more solute can be added until
saturation is reached. If it does not dissolve, the substance is classified as insoluble or
sparingly soluble in that solvent.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for confirming the chemical structure of
Bisphenoxyethanolfluorene.

Methodology (*H and 3C NMR):

o Sample Preparation: Approximately 5-25 mg of Bisphenoxyethanolfluorene is dissolved in a
deuterated solvent (e.g., CDCIls or DMSO-ds) in an NMR tube.[16] The solution must be
homogeneous and free of particulate matter.
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e Instrument Setup: The NMR tube is placed in the spectrometer. The instrument is tuned, and
the magnetic field is "shimmed" to achieve high homogeneity.

o Data Acquisition: Standard pulse sequences are used to acquire the *H and 3C NMR
spectra. Key parameters such as the number of scans, relaxation delay, and spectral width
are optimized for the specific compound and desired resolution.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the physical and chemical
characterization of a solid organic compound like Bisphenoxyethanolfluorene.
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Workflow for Physical and Chemical Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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